Cas no 1804705-43-8 (3-Chloro-2-(difluoromethyl)pyridine-5-methanol)
3-Chloro-2-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-(difluoromethyl)pyridine-5-methanol
-
- Inchi: 1S/C7H6ClF2NO/c8-5-1-4(3-12)2-11-6(5)7(9)10/h1-2,7,12H,3H2
- InChI Key: PMZRXUHKBVBOLP-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CN=C1C(F)F)CO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- XLogP3: 1.2
- Topological Polar Surface Area: 33.1
3-Chloro-2-(difluoromethyl)pyridine-5-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023025027-250mg |
3-Chloro-2-(difluoromethyl)pyridine-5-methanol |
1804705-43-8 | 97% | 250mg |
$700.40 | 2022-04-01 | |
| Alichem | A023025027-500mg |
3-Chloro-2-(difluoromethyl)pyridine-5-methanol |
1804705-43-8 | 97% | 500mg |
$1,029.00 | 2022-04-01 | |
| Alichem | A023025027-1g |
3-Chloro-2-(difluoromethyl)pyridine-5-methanol |
1804705-43-8 | 97% | 1g |
$1,831.20 | 2022-04-01 |
3-Chloro-2-(difluoromethyl)pyridine-5-methanol Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 3-Chloro-2-(difluoromethyl)pyridine-5-methanol
Introduction to 3-Chloro-2-(difluoromethyl)pyridine-5-methanol (CAS No. 1804705-43-8) and Its Applications in Modern Chemical Biology
3-Chloro-2-(difluoromethyl)pyridine-5-methanol, identified by the chemical abstracts service number 1804705-43-8, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a chloro and difluoromethyl substituent on a pyridine ring with a hydroxymethyl group at the 5-position, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of bioactive molecules.
The presence of both electron-withdrawing and electron-donating groups on the pyridine core enhances its reactivity, making it a versatile building block for medicinal chemists. The chloro substituent at the 2-position facilitates nucleophilic substitution reactions, while the difluoromethyl group introduces metabolic stability and lipophilicity, key factors in drug design. The hydroxymethyl functionality at the 5-position allows for further derivatization, enabling the construction of complex pharmacophores.
Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines in developing novel therapeutics. Studies have demonstrated that compounds incorporating difluoromethyl groups often exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. This has led to increased interest in derivatives such as 3-Chloro-2-(difluoromethyl)pyridine-5-methanol, which can serve as a precursor for drugs targeting various diseases.
In particular, research has shown that this compound is instrumental in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The pyridine scaffold mimics ATP binding sites, while modifications at the 2- and 5-positions enhance binding affinity. For instance, recent publications have described the use of 3-Chloro-2-(difluoromethyl)pyridine-5-methanol in developing small-molecule inhibitors of Janus kinases (JAKs), which play a pivotal role in signal transduction pathways associated with autoimmune diseases.
Moreover, the compound’s utility extends to the development of antiviral agents. The structural features of 3-Chloro-2-(difluoromethyl)pyridine-5-methanol allow it to interact with viral proteases and polymerases, inhibiting replication. Preliminary studies have indicated promising results in vitro when used against certain RNA viruses, suggesting its potential as a lead compound for novel antiviral therapies.
The synthesis of 3-Chloro-2-(difluoromethyl)pyridine-5-methanol involves multi-step organic transformations, often starting from commercially available pyridine derivatives. Key steps include halogenation at the 2-position followed by protection-deprotection strategies to introduce the hydroxymethyl group at the 5-position. The use of fluorinating agents such as Selectfluor® or DAST (diethylaminosulfur trifluoride) is crucial for introducing the difluoromethyl moiety with high regioselectivity.
Industrial-scale production requires careful optimization to ensure high yield and purity. Catalytic methods have been explored to minimize byproduct formation, enhancing cost-effectiveness. Additionally, green chemistry principles are being integrated into synthetic routes to reduce environmental impact, such as using solvent-free conditions or recyclable catalysts.
The applications of 3-Chloro-2-(difluoromethyl)pyridine-5-methanol are not limited to pharmaceuticals; it also finds utility in agrochemicals as a precursor for herbicides and fungicides. The structural motifs present in this compound contribute to its ability to disrupt essential biological pathways in pests while maintaining low toxicity to crops.
As research continues to uncover new therapeutic targets, the demand for specialized intermediates like 3-Chloro-2-(difluoromethyl)pyridine-5-methanol is expected to grow. Collaborative efforts between academia and industry are driving innovation in synthetic methodologies, ensuring a steady supply of high-quality materials for drug discovery programs worldwide.
In conclusion, 3-Chloro-2-(difluoromethyl)pyridine-5-methanol (CAS No. 1804705-43-8) is a multifaceted compound with broad applications in chemical biology and pharmaceutical development. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules, particularly in kinase inhibitors and antiviral agents. Continued research and technological advancements will further expand its utility, reinforcing its significance in modern medicinal chemistry.
1804705-43-8 (3-Chloro-2-(difluoromethyl)pyridine-5-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)